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Compound of Interest

Compound Name: Coco dimethylamine oxide

Cat. No.: B1164952 Get Quote

In the landscape of surfactant chemistry, amine oxides stand out for their versatility, mildness,

and unique performance characteristics. This guide provides a detailed comparison of the

efficacy of coco dimethylamine oxide against two other common amine oxide surfactants:

lauryl dimethylamine oxide (C12) and myristyl dimethylamine oxide (C14). This analysis is

intended for researchers, scientists, and drug development professionals seeking to

understand the nuanced differences in their performance based on available experimental

data.

Executive Summary
Amine oxide surfactants are amphoteric, meaning their charge is pH-dependent. In acidic

conditions, they behave as cationic surfactants, while in neutral or alkaline environments, they

are non-ionic. This adaptability, coupled with their excellent foaming, detergency, and

antimicrobial properties, makes them valuable in a wide range of applications, from personal

care products to industrial cleaners. The length of the hydrophobic alkyl chain is a critical

determinant of their physicochemical properties and performance. As a general trend,

increasing the alkyl chain length from C12 to C14 leads to a lower critical micelle concentration

(CMC), indicating greater surface activity, and enhanced antimicrobial efficacy. While specific

quantitative data for coco dimethylamine oxide is often conflated with lauryl dimethylamine

oxide in commercial literature due to the predominance of the C12 and C14 chains in coconut

oil, this comparison draws upon available data for the distinct C12 and C14 homologs to infer

the performance of the mixed-chain coco variant.
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Quantitative Performance Data
The following table summarizes key performance indicators for lauryl dimethylamine oxide and

myristyl dimethylamine oxide. Data for coco dimethylamine oxide is not distinctly available in

the reviewed literature; however, its properties are expected to be an average of its primary

components (C12 and C14).

Property
Lauryl
Dimethylamine
Oxide (C12)

Myristyl
Dimethylamine
Oxide (C14)

Coco
Dimethylamine
Oxide (C12-C18)

Critical Micelle

Concentration (CMC)
1.70 mM[1] 268 µM (0.268 mM)[2]

Data not available

(expected to be

between C12 and C14

values)

Surface Tension at

CMC
Data not available Data not available Data not available

Foaming (Ross-Miles) Data not available Data not available
Generally produces a

rich, stable foam[3]

Antimicrobial Activity

(MIC)

S. aureus: ~2520

mg/LE. coli: ~5270

mg/L

S. aureus: ~823

mg/LE. coli: ~1055

mg/L

Data not available

Note: MIC values were converted from µM based on the molar masses of lauryl dimethylamine

oxide (229.40 g/mol ) and myristyl dimethylamine oxide (257.46 g/mol ).

Efficacy Comparison
Surface Activity (Critical Micelle Concentration)
The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules

begin to form micelles in a solution, and it is a key indicator of a surfactant's efficiency. A lower

CMC value signifies that less surfactant is needed to saturate the air-water interface and begin

forming micelles, indicating greater surface activity.
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As shown in the data, myristyl dimethylamine oxide (C14) has a significantly lower CMC (0.268

mM) compared to lauryl dimethylamine oxide (C12) (1.70 mM).[1][2] This is a direct

consequence of the longer hydrophobic alkyl chain in the myristyl derivative, which increases

its tendency to self-aggregate in an aqueous environment to minimize contact with water. Coco
dimethylamine oxide, being a mixture with a significant proportion of C12 and C14 chains,

would be expected to have a CMC value intermediate to these two, likely falling in the lower

millimolar range.

Foaming Properties
Amine oxides are well-regarded for their foam-boosting and stabilizing capabilities. While

specific quantitative data from standardized tests like the Ross-Miles method were not

available in the reviewed literature for a direct comparison, qualitative descriptions consistently

highlight the excellent foaming properties of this class of surfactants. Coco dimethylamine
oxide is noted for producing a rich and stable foam.[3] The stability and volume of the foam are

influenced by factors such as the alkyl chain length, concentration, and the presence of other

components in the formulation.

Antimicrobial Efficacy
A key differentiator among amine oxides is their antimicrobial activity, which is strongly

correlated with the length of the alkyl chain.[4] The available data on the Minimum Inhibitory

Concentration (MIC) against common bacteria demonstrates this relationship.

Myristyl dimethylamine oxide (C14) exhibits significantly lower MIC values against both

Staphylococcus aureus (a Gram-positive bacterium) and Escherichia coli (a Gram-negative

bacterium) compared to lauryl dimethylamine oxide (C12).[4] This indicates that myristyl

dimethylamine oxide is a more potent antimicrobial agent. The longer alkyl chain of the C14

surfactant is thought to interact more effectively with and disrupt the bacterial cell membrane.[1]

Consequently, coco dimethylamine oxide, with its blend of alkyl chains, would be expected to

possess moderate to good antimicrobial properties, with its overall efficacy influenced by the

proportion of longer-chain (C14 and higher) homologs in the mixture.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparison of

amine oxide surfactant efficacy.
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Critical Micelle Concentration (CMC) Determination
The CMC of a surfactant can be determined by various methods that detect the onset of

micelle formation. A common and reliable method is surface tensiometry.

Principle: The surface tension of a surfactant solution decreases as the surfactant

concentration increases. Once the CMC is reached, the surface becomes saturated with

surfactant monomers, and additional surfactant molecules form micelles in the bulk solution,

resulting in a minimal further decrease in surface tension.

Apparatus: A tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

Procedure:

Prepare a series of aqueous solutions of the amine oxide surfactant with increasing

concentrations.

Measure the surface tension of each solution at a constant temperature.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is determined as the concentration at the point of intersection of the two linear

portions of the plot (the steeply descending part and the plateau).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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